![molecular formula C20H18ClNO5S2 B4297516 4-chloro-N-[4-hydroxy-2,3-dimethyl-5-(phenylsulfonyl)phenyl]benzenesulfonamide](/img/structure/B4297516.png)
4-chloro-N-[4-hydroxy-2,3-dimethyl-5-(phenylsulfonyl)phenyl]benzenesulfonamide
Overview
Description
4-chloro-N-[4-hydroxy-2,3-dimethyl-5-(phenylsulfonyl)phenyl]benzenesulfonamide, also known as CHS-828, is a chemical compound that has gained significant attention in scientific research due to its potential as an anti-cancer agent.
Mechanism of Action
The exact mechanism of action of 4-chloro-N-[4-hydroxy-2,3-dimethyl-5-(phenylsulfonyl)phenyl]benzenesulfonamide is not fully understood. However, it has been shown to inhibit the activity of the enzyme nicotinamide phosphoribosyltransferase (NAMPT), which is involved in the production of nicotinamide adenine dinucleotide (NAD+). NAD+ is an important cofactor in many cellular processes, including DNA repair and energy metabolism. By inhibiting NAMPT, this compound disrupts these processes and induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to induce DNA damage and inhibit DNA repair in cancer cells. In addition, this compound can induce oxidative stress and disrupt energy metabolism in cancer cells. These effects contribute to the anti-cancer activity of this compound.
Advantages and Limitations for Lab Experiments
One advantage of 4-chloro-N-[4-hydroxy-2,3-dimethyl-5-(phenylsulfonyl)phenyl]benzenesulfonamide for lab experiments is its high purity, which allows for accurate and reproducible results. Additionally, this compound has been extensively studied in vitro and in vivo, providing a wealth of data on its anti-cancer activity. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 4-chloro-N-[4-hydroxy-2,3-dimethyl-5-(phenylsulfonyl)phenyl]benzenesulfonamide. One area of interest is the development of new synthesis methods to improve yield and purity. Additionally, researchers are exploring the use of this compound in combination with other anti-cancer drugs to enhance efficacy. Finally, there is ongoing research into the mechanism of action of this compound, which could lead to the development of new anti-cancer therapies.
Scientific Research Applications
4-chloro-N-[4-hydroxy-2,3-dimethyl-5-(phenylsulfonyl)phenyl]benzenesulfonamide has been extensively studied for its potential as an anti-cancer agent. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been found to inhibit the growth of tumor cells in vitro and in vivo. Studies have also shown that this compound can enhance the efficacy of other anti-cancer drugs, making it a promising candidate for combination therapy.
Properties
IUPAC Name |
N-[5-(benzenesulfonyl)-4-hydroxy-2,3-dimethylphenyl]-4-chlorobenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClNO5S2/c1-13-14(2)20(23)19(28(24,25)16-6-4-3-5-7-16)12-18(13)22-29(26,27)17-10-8-15(21)9-11-17/h3-12,22-23H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QODPGBZNQXMXKU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1NS(=O)(=O)C2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=CC=C3)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClNO5S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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